Cas no 87938-34-9 (2-methoxycyclohexan-1-one)
2-methoxycyclohexan-1-one structure
Product Name:2-methoxycyclohexan-1-one
CAS No:87938-34-9
MF:C7H12O2
MW:128.168982505798
CID:992890
PubChem ID:110998
Update Time:2025-04-20
2-methoxycyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxycyclohexan-1-one
- SCHEMBL181970
- AS-59453
- racemic 2-methoxycyclohexanone
- SY051810
- 87938-34-9
- 7429-44-9-Deleted-CAS
- 2-Methoxycyclohexanone, 97%
- MFCD00009610
- EINECS 231-071-8
- (RS)-2-methoxycyclohexanone
- methoxycyclohexanone
- 7429-44-9
- FT-0643521
- AKOS009156954
- EN300-42158
- Cyclohexanone, 2-methoxy-
- (+)-2-methoxycyclohexanone
- DTXSID20864060
- M1171
- 2-Methoxycyclohexanone
- CS-0183772
- FT-0612835
- NS00046497
- 6-chloro-
- 2-Methoxy-cyclohexanone
- A-oxo-3-Pyridinepropanenitrile
- P19682
- (+/-)-2-methoxycyclohexanone
- (2s)-2-methoxycyclohexanone
- (2R)-2-methoxycyclohexanone
- DB-055856
- DB-043266
-
- Inchi: 1S/C7H12O2/c1-9-7-5-3-2-4-6(7)8/h7H,2-5H2,1H3
- InChI Key: JYJURPHZXCLFDX-UHFFFAOYSA-N
- SMILES: O(C)C1C(CCCC1)=O
Computed Properties
- Exact Mass: 128.083729621g/mol
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 26.3Ų
2-methoxycyclohexan-1-one Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
87938-34-9 (2-methoxycyclohexan-1-one) Related Products
- 33371-97-0(2-Ethoxycyclohexanone)
- 7429-44-9(α-Methoxycyclohexanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent